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Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of the SHP2 inhibitor,
SHP836, when working with Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing stock solutions of SHP8367?

Al: The recommended solvent for preparing stock solutions of SHP836 is Dimethyl Sulfoxide
(DMSO).

Q2: What is the solubility of SHP836 in DMSO?

A2: SHP836 has a high solubility in DMSO, reaching up to 250 mg/mL (709.70 mM).[1] It is
important to note that achieving this concentration may require sonication.[1] For optimal
results, it is also recommended to use newly opened, anhydrous DMSO, as the hygroscopic
nature of DMSO can impact solubility.[1]

Q3: How should | prepare a stock solution of SHP836 in DMSO?

A3: To prepare a stock solution, dissolve the powdered SHP836 in anhydrous DMSO to your
desired concentration. If you encounter issues with dissolution, brief sonication can be applied.
It is crucial to ensure the solution is clear and free of any visible particulates before storage or
use.
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Q4: What are the recommended storage conditions for SHP836 stock solutions in DMSO?

A4: For long-term storage, it is recommended to store SHP836 stock solutions in DMSO at
-80°C for up to two years or at -20°C for up to one year.[1] To minimize degradation from
repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use
volumes.

Q5: Is there quantitative data available on the stability of SHP836 in DMSO at various
temperatures?

A5: Currently, there is no publicly available quantitative data specifically detailing the stability of
SHP836 in DMSO solution over extended periods at various temperatures (e.g., room
temperature, 4°C). The provided stability guidelines of up to two years at -80°C and one year at
-20°C are based on general recommendations for the product.[1] For critical experiments, it is
advisable to perform your own stability assessment. A detailed protocol for such a study is
provided in the "Experimental Protocols" section of this guide.
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Issue

Possible Cause(s)

Recommended Solution(s)

Difficulty Dissolving SHP836 in
DMSO

- The concentration is too
high.- The DMSO has
absorbed water.- Insufficient

mixing.

- Do not exceed the maximum
solubility of 250 mg/mL.- Use
fresh, anhydrous DMSO.-
Briefly sonicate the solution in
a water bath.- Gentle warming
(up to 37°C) can also be
applied, but be cautious of
potential degradation with

sensitive compounds.

Precipitation Observed in

Stock Solution After Storage

- The storage temperature was
not low enough.- The solution
underwent multiple freeze-
thaw cycles.- The initial

dissolution was incomplete.

- Ensure storage at -20°C or
preferably -80°C.- Aliquot stock
solutions into single-use vials
to avoid repeated freeze-thaw
cycles.- Before use, bring the
vial to room temperature and
vortex to ensure complete re-
dissolution. If precipitate
remains, sonication may be

necessary.

Inconsistent Experimental

Results

- Degradation of SHP836 in
the DMSO stock solution.-
Inaccurate concentration of the

stock solution.

- Prepare fresh stock solutions
regularly.- For long-term
studies, it is recommended to
perform a stability analysis of
your stock solution (see
Experimental Protocols).-
Always ensure the compound
is fully dissolved before making

dilutions.

Working solution for in vivo
experiments shows

precipitation

- Poor agueous solubility of
SHP836.- High concentration
of DMSO in the final

formulation.

- For in vivo studies, it is often
necessary to use co-solvents.
One suggested formulation is
10% DMSO, 40% PEG300,
5% Tween-80, and 45%

Saline.[1]- It is recommended
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to prepare working solutions

for in vivo experiments freshly

on the day of use.[1]

Quantitative Data Summary

Parameter

Value

Notes

Reference

Solubility in DMSO

250 mg/mL (709.70
mM)

Sonication may be
required. Use of fresh,
anhydrous DMSO is

[1]

recommended.

Aliquot to avoid
Storage of Stock

Solution (in DMSO)

-80°C, up to 2 years-
repeated freeze-thaw [1]
20°C, upto 1 year

cycles.
-20°C,upto 3
Storage of Powder years4°C, up to 2 [1]
years

Experimental Protocols
Protocol for Preparation of a 10 mM SHP836 Stock
Solution in DMSO

Materials:

e SHP836 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber glass or polypropylene vials with screw caps
o Calibrated analytical balance

e \ortex mixer

» Sonicator (optional)

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.medchemexpress.com/shp836.html
https://www.medchemexpress.com/shp836.html
https://www.medchemexpress.com/shp836.html
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b15578406?utm_src=pdf-body
https://www.benchchem.com/product/b15578406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Procedure:

o Allow the SHP836 powder to equilibrate to room temperature before opening the container to
prevent moisture condensation.

e Weigh the desired amount of SHP836 powder using a calibrated analytical balance. For
example, for 1 mL of a 10 mM solution, weigh out 3.52 mg of SHP836 (Molecular Weight:
352.26 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the vial containing the SHP836 powder.
e Cap the vial tightly and vortex the solution until the powder is completely dissolved.

« If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

o Once the solution is clear and free of particulates, it is ready for use or storage.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes and store
at -80°C or -20°C.
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Workflow for Preparing SHP836 Stock Solution
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:

Weigh SHP836 Powder

:

Add Anhydrous DMSO

:

Vortex to Dissolve  |<——

Check for Complete Dissolution

Aliquot into Single-Use Vials Sonicate (if necessary)

Store at -20°C or -80°C
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Caption: Workflow for preparing an SHP836 stock solution in DMSO.

Protocol for Assessing the Stability of SHP836 in DMSO
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This protocol outlines a method to determine the stability of SHP836 in a DMSO stock solution
over time at different temperatures using High-Performance Liquid Chromatography (HPLC).

Materials:

e SHP836 in DMSO stock solution (e.g., 10 mM)

e Anhydrous DMSO

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic Acid (LC-MS grade)

o HPLC system with a UV detector and preferably a mass spectrometer (MS)
e Analytical column (e.g., C18)

 Incubators or ovens set to desired temperatures (e.g., Room Temperature, 4°C, 37°C)
e Freezer (-20°C)

e HPLC vials

Procedure:

e Sample Preparation:

o Time Zero (TO) Sample: Prepare the initial reference sample by diluting the SHP836 stock
solution to a suitable concentration for HPLC analysis (e.g., 10 uM) using an appropriate
solvent mixture (e.g., 50:50 acetonitrile:water). This sample represents 100% compound
integrity.

o Incubation Samples: Aliquot the SHP836 stock solution into multiple vials for each storage
temperature to be tested.

e |ncubation:
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o Place the sets of vials at their respective storage temperatures (e.g., Room Temperature,
4°C, -20°C, and an accelerated condition like 37°C).

e Time Points:

o At designated time points (e.g., 1, 3, 7, 14, and 30 days), retrieve one vial from each
temperature condition.

o HPLC Analysis:

o For each time point, prepare a sample for HPLC analysis by diluting the stock solution to
the same concentration as the TO sample.

o Analyze the TO and all time-point samples using a validated HPLC method. A generic
gradient method can be used as a starting point:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A suitable gradient to ensure separation of the parent compound from any
potential degradants (e.g., 5-95% B over 10 minutes).

Detection: Monitor at a wavelength where SHP836 has maximum absorbance. If
available, use MS to monitor the parent ion.

o Data Analysis:
o For each chromatogram, determine the peak area of the SHP836 parent peak.

o Calculate the percentage of SHP836 remaining at each time point relative to the TO
sample:

= % Remaining = (Peak Area at Tx / Peak Area at TO) * 100

o Plot the % Remaining against time for each temperature to visualize the degradation
profile.
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Workflow for SHP836 Stability Assessment in DMSO
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Caption: Workflow for assessing the stability of SHP836 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15578406?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b15578406#shp836-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b15578406#shp836-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b15578406#shp836-solubility-and-stability-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

